Cas no 5859-03-0 (2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-nitro-4-sulfophenyl)diazenyl]-, sodium salt (1:3))

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-nitro-4-sulfophenyl)diazenyl]-, sodium salt (1:3) structure
5859-03-0 structure
Product name:2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-nitro-4-sulfophenyl)diazenyl]-, sodium salt (1:3)
CAS No:5859-03-0
MF:C17H18N2O3
MW:298.336424350739
CID:386572
PubChem ID:5344145

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-nitro-4-sulfophenyl)diazenyl]-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-nitro-4-sulfophenyl)diazenyl]-, sodium salt (1:3)
    • N-[(Z)-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)amino]-2-methylfuran-3-carboxamide
    • BIM-0035727.P001
    • AC1NT3NR
    • 5859-03-0
    • N'-(6-methoxy-3,4-dihydro-1(2H)-naphthalenylidene)-2-methyl-3-furohydrazide
    • AKOS000658842
    • DTXSID90417188
    • HMS1704F10
    • Inchi: InChI=1S/C17H18N2O3/c1-11-14(8-9-22-11)17(20)19-18-16-5-3-4-12-10-13(21-2)6-7-15(12)16/h6-10H,3-5H2,1-2H3,(H,19,20)/b18-16-
    • InChI Key: QOPHQPYRPJVOFT-VLGSPTGOSA-N
    • SMILES: CC1=C(C=CO1)C(=O)NN=C2CCCC3=C2C=CC(=C3)OC

Computed Properties

  • Exact Mass: 298.13184
  • Monoisotopic Mass: 298.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 63.83

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